Cas no 1111280-80-8 (1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1111280-80-8
• MF: C₂₀H₁₉N₅O₂S
• MW: 393.462162256241
• CID: 5387724
• Update Time: 2025-06-09

1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H19N5O2S/c1-3-27-15-9-7-14(8-10-15)25-19(21)18(23-24-25)20-22-17(12-28-20)13-5-4-6-16(11-13)26-2/h4-12H,3,21H2,1-2H3
• InChI Key： SNMARGRLQBJFAO-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC=CC(OC)=C3)=CS2)=C(N)N(C2=CC=C(OCC)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Research Brief on 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1111280-80-8)

The compound 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1111280-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the triazole and thiazole moieties are critical for its binding affinity, while the ethoxy and methoxy substituents enhance its pharmacokinetic properties. Computational docking studies further support its interaction with key residues in the target proteins.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of autoimmune diseases and certain cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor growth in xenograft models treated with this compound. Additionally, its favorable toxicity profile suggests potential for further development as a clinical candidate.

Despite these advancements, challenges remain in optimizing its bioavailability and minimizing off-target effects. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into therapeutic applications.

In conclusion, 1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine represents a promising scaffold for drug development. Future studies should focus on elucidating its detailed mechanism and expanding its therapeutic potential across diverse disease models.